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Compound of Interest

Compound Name: DMHAPC-Chol

Cat. No.: B15575230

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dimethyl Hydroxyethyl Aminopropane

Carbamoyl Cholesterol (DMHAPC-Chol), a cationic cholesterol derivative utilized in non-viral

gene delivery systems. This document details its synthesis, physicochemical properties, and

the formulation of liposomal carriers for the delivery of genetic material such as plasmid DNA

and siRNA.

Core Synthesis of DMHAPC-Chol
The synthesis of DMHAPC-Chol, as first described by Percot et al. (2004), involves a multi-

step process culminating in a cationic cholesterol molecule with a biodegradable carbamoyl

linker and a hydroxyethyl group in its polar head. This structure is designed to facilitate the

complexation with nucleic acids and promote their delivery into cells. While the full, step-by-

step synthesis protocol is detailed in the original publication, the general scheme involves the

chemical modification of cholesterol to introduce the cationic headgroup. The final product is

characterized by techniques such as Nuclear Magnetic Resonance (NMR) to confirm its

structure.[1]
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Physicochemical Properties of DMHAPC-Chol
DMHAPC-Chol is a cationic lipid that possesses specific physicochemical characteristics

crucial for its function in gene delivery. These properties are summarized in the table below.

Property Value Reference

Full Name

Dimethyl Hydroxyethyl

Aminopropane Carbamoyl

Cholesterol Iodide

CAS Number 794494-38-5

Molecular Formula C35H63IN2O3

Molecular Weight 706.8 g/mol

Appearance Crystalline solid

Solubility Soluble in DMF and Ethanol

Formulation of DMHAPC-Chol/DOPE Liposomes
DMHAPC-Chol is commonly formulated with the neutral helper lipid 1,2-dioleoyl-sn-glycero-3-

phosphoethanolamine (DOPE) to form cationic liposomes. The inclusion of DOPE is known to

enhance the transfection efficiency of cationic lipids.

Physicochemical Characterization of Liposomes
The physicochemical properties of DMHAPC-Chol/DOPE liposomes, such as size

(hydrodynamic diameter), polydispersity index (PDI), and zeta potential, are critical for their in

vitro and in vivo performance. These parameters are typically measured using Dynamic Light

Scattering (DLS).

Formulation (Molar
Ratio)

Hydrodynamic
Diameter (nm)

Polydispersity
Index (PDI)

Zeta Potential (mV)

DMHAPC-Chol/DOPE

(1:1)

Data not available in

searched abstracts

Data not available in

searched abstracts

Data not available in

searched abstracts
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Note: Specific quantitative data from the primary literature (Percot et al., 2004; Ding et al.,

2008; Briane et al., 2012) were not available in the searched abstracts. Researchers should

refer to the full-text articles for these details.

Experimental Protocol: Liposome Preparation (Thin-Film
Hydration Method)
The following is a general protocol for the preparation of DMHAPC-Chol/DOPE liposomes

based on standard methods.

Lipid Film Formation:

DMHAPC-Chol and DOPE are dissolved in a suitable organic solvent (e.g., chloroform) in

a round-bottom flask at the desired molar ratio (e.g., 1:1).

The organic solvent is removed under reduced pressure using a rotary evaporator to form

a thin lipid film on the flask's inner surface.

The lipid film is further dried under vacuum for several hours to remove any residual

solvent.

Hydration:

The lipid film is hydrated with an aqueous buffer (e.g., sterile water or HEPES-buffered

saline) by gentle rotation. The temperature of the hydration buffer should be above the

phase transition temperature of the lipids.

Sonication/Extrusion:

The resulting multilamellar vesicles (MLVs) are downsized to form small unilamellar

vesicles (SUVs) or large unilamellar vesicles (LUVs) by sonication or extrusion through

polycarbonate membranes with a defined pore size (e.g., 100 nm).

Characterization:

The size, PDI, and zeta potential of the prepared liposomes are measured using Dynamic

Light Scattering.
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Diagram: Liposome Preparation Workflow
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Caption: Workflow for the preparation of DMHAPC-Chol/DOPE liposomes.

Lipoplex Formation and Cellular Delivery
Cationic DMHAPC-Chol/DOPE liposomes electrostatically interact with negatively charged

nucleic acids (plasmid DNA or siRNA) to form lipoplexes.

Experimental Protocol: Lipoplex Formation
Dilute the DMHAPC-Chol/DOPE liposome suspension to the desired concentration in a

suitable buffer (e.g., serum-free medium).

Dilute the nucleic acid solution separately in the same buffer.

Add the nucleic acid solution to the liposome suspension and mix gently.

Incubate the mixture at room temperature for a specified period (e.g., 15-30 minutes) to

allow for stable lipoplex formation.

The resulting lipoplexes are then ready for addition to cell culture.
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Caption: General pathway for cellular uptake of lipoplexes.

Applications in Gene Delivery
DMHAPC-Chol/DOPE liposomes have been demonstrated to be effective vectors for the

delivery of both plasmid DNA and siRNA.

Plasmid DNA Delivery: Studies have shown that these liposomes can efficiently deliver

reporter genes, leading to their expression in vitro and in vivo. The efficiency of transfection

is dependent on factors such as the charge ratio of the lipoplex and conditioning of the

liposomes, with freeze-drying being a method to improve efficiency. [1]* siRNA Delivery:

DMHAPC-Chol/DOPE liposomes have been successfully used to deliver siRNA targeting

vascular endothelial growth factor (VEGF) in cancer cell lines, resulting in significant gene

silencing. [2]The efficacy of these formulations has been shown to be comparable or even

superior to some commercially available transfection reagents. [2]

Signaling Pathways
Currently, there is no specific information available from the searched results detailing direct

interactions of DMHAPC-Chol with cellular signaling pathways. The biological effects observed

are primarily attributed to the successful delivery of the nucleic acid cargo, which then
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modulates its respective target pathways (e.g., VEGF signaling in the case of VEGF siRNA

delivery).

Conclusion
DMHAPC-Chol is a versatile cationic lipid that, when formulated with DOPE, creates an

effective non-viral vector for the delivery of genetic material. Its biodegradable nature and the

ability to be tailored for specific applications make it a valuable tool for researchers in the field

of gene therapy and drug delivery. Further research into the optimization of formulations and a

deeper understanding of its interaction with cellular components will continue to expand its

potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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